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Compound of Interest

Compound Name: Phosphorus trifluoride

Cat. No.: B081247 Get Quote

For Immediate Reference: Phosphorus trifluoride (PF3) is a colorless, odorless, and highly

toxic compressed gas that is fatal if inhaled and causes severe skin and eye burns.[1][2][3] It is

crucial for all laboratory personnel, from seasoned researchers to drug development

professionals, to adhere to stringent safety protocols to mitigate the significant risks associated

with this compound.

This guide provides essential, immediate safety and logistical information, including detailed

operational and disposal plans, to ensure the safe handling of phosphorus trifluoride in a

laboratory setting.

Hazard Summary
Phosphorus trifluoride presents severe health risks upon exposure. It is corrosive and can

cause significant damage to the skin, eyes, and respiratory system.[1][4] The gas reacts with

moisture, including in the respiratory tract, to form corrosive byproducts like hydrofluoric acid.[5]

[6] Its toxicity is also due to its ability to bind with iron in blood hemoglobin, similar to carbon

monoxide.[7]
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Hazard Type Description Citations

Acute Toxicity (Inhalation)

Fatal if inhaled. Inhalation can

cause coughing, choking,

dizziness, and may lead to

pulmonary edema, a medical

emergency.

[1][2][5]

Skin Corrosion/Irritation

Causes severe skin burns and

irritation. Contact with the

liquid gas can cause frostbite.

[1][2]

Eye Damage/Irritation
Causes serious eye damage

and potential burns.
[1][2]

Reactivity

Reacts with water and

moisture, potentially releasing

toxic and corrosive fumes like

hydrogen fluoride.

[5][8]

Operational Plan: Safe Handling and Storage
Handling phosphorus trifluoride requires a controlled environment and strict adherence to

established procedures.

Engineering Controls
Ventilation: Always handle phosphorus trifluoride in a well-ventilated area, preferably

within a certified chemical fume hood or a gas cabinet.[6][9][10] Systems should be under

negative pressure and regularly checked for leaks.[2]

Gas Detection: Alarm detectors should be installed in areas where toxic gases like PF3 may

be released.[2]

Materials: Use dry, inert gas purging for lines and equipment before introducing PF3.[6]

Ensure all components (fittings, seals, regulators) are compatible with fluorinated gases to

prevent corrosion and leaks.[5][6]
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Standard Operating Procedures
Preparation: Before handling, ensure all necessary PPE is inspected and properly fitted.[9]

The work area must be clear of incompatible materials such as moisture, acids, and

oxidizing agents.[3][6]

Cylinder Handling: Protect gas cylinders from physical damage; do not drag, roll, or drop

them.[5] Cylinders must be firmly secured in an upright position.[5] Use a "first in-first out"

inventory system.[5]

Process Connection: When making or breaking process connections, wear chemically

resistant gloves and a face shield in addition to safety goggles.[2] Use non-sparking tools to

prevent ignition sources.[9][10]

Storage: Store PF3 cylinders in a cool, dry, well-ventilated area away from heavily trafficked

areas and emergency exits.[5][9] Keep storage temperatures below 52°C (125°F).[5] The

storage area should be clearly marked, and cylinders should be stored locked up.[1][9]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for anyone working with phosphorus trifluoride.
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PPE Category Specifications Citations

Respiratory Protection

A full-face respirator is required

if exposure limits are exceeded

or in case of inadequate

ventilation.[1][9] For

emergencies or non-routine

tasks like line breaking, a

positive-pressure, self-

contained breathing apparatus

(SCBA) is mandatory.[2][5]

Eye and Face Protection

Tightly fitting safety goggles

and a face shield are required.

[2][5][8]

Skin and Body Protection

Wear flame-resistant and

impervious clothing, such as a

lab coat or coveralls.[2][9]

Encapsulating vapor-protective

clothing may be necessary for

emergency response.[5]

Hand Protection

Wear chemically impermeable

gloves.[9][10] Gloves must be

inspected before each use.[9]

Foot Protection

Safety shoes are

recommended when handling

cylinders.[2]

Occupational Exposure Limits
Organization Limit Citations

ACGIH TLV TWA: 2.5 mg/m³ (as F) [1][11]

OSHA PEL TWA: 2.5 mg/m³ (as F) [1][11]

NIOSH IDLH 250 mg/m³ (as F) [1][11]
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Emergency and First Aid Plan
Immediate and decisive action is critical in the event of an exposure or leak. Specific treatment

is urgent.[9]

Exposure Response
Inhalation: This is a life-threatening emergency. PROMPT MEDICAL ATTENTION IS

MANDATORY.[5]

Rescue personnel must wear SCBA.[5]

Move the victim to fresh air immediately.[9][10]

If breathing is difficult, administer oxygen.[5] If breathing has stopped, provide artificial

respiration, but do not use mouth-to-mouth resuscitation.[9][10]

Get emergency medical help immediately.[9]

Skin Contact:

Immediately remove all contaminated clothing.[5][9]

Wash the affected area with soap and plenty of water for at least 30 minutes.[5]

Dermal burns may be treated with calcium gluconate gel.[5]

Seek immediate medical attention.[5]

Eye Contact:

Immediately flush eyes with running water for at least 30 minutes, holding eyelids open.[5]

Remove contact lenses if present and easy to do so.[9]

Seek immediate medical attention.[5][9]

Ingestion: While not a primary route of exposure for a gas, it is possible.[5]
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Rinse the mouth with water.[1][9]

Do NOT induce vomiting.[1][9]

Never give anything by mouth to an unconscious person.[9]

Call a physician or Poison Control Center immediately.[5][9]

Gas Leak Emergency Workflow
In the event of a leak, follow a clear, systematic procedure to ensure personnel safety and

contain the release.
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Potential PF3 Leak Detected
(Alarm / Odor)

Evacuate Immediate Area
Keep Upwind

Immediate Action

Alert Personnel & Emergency Services
(Activate Alarm)

Assess Situation (from a safe distance)
Isolate Leak if Safe to Do So

Increase Ventilation
(If safe and possible)

Minor Leak

Emergency Entry
(Only by Trained Personnel with SCBA)

Major Leak / Unknown

Secure Area & Monitor Air Quality

Stop the Leak
(e.g., close valve)

Decontaminate & Report Incident

Click to download full resolution via product page

Caption: Emergency response workflow for a phosphorus trifluoride gas leak.
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Disposal Plan
Do not attempt to dispose of residual or unused quantities of phosphorus trifluoride yourself.

[5]

Primary Disposal Method: The standard and safest procedure is to return the gas cylinder to

the supplier.[5]

Container Preparation: Ensure the shipping container is properly labeled, with any valve

outlet plugs or caps secured and the valve protection cap in place.[5]

Regulatory Guidance: For more detailed guidance on the disposal of gases, refer to the

Compressed Gas Association (CGA) Pamphlet P-63.[2]

Physical and Chemical Properties
Property Value Citations

Chemical Formula PF₃ [7][8]

Appearance Colorless Gas [1][8]

Odor Odorless [1][5][7]

Molecular Weight 87.97 g/mol [3][11]

Boiling Point -101.5 °C / -150.7 °F [1][5]

Melting Point -151.5 °C / -240.7 °F [1][11]

Vapor Density 3.91 g/L [7]

Solubility in Water Reacts slowly (hydrolyzes) [7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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